3-Fluoro-6-methoxy-2-(trifluoromethyl)benzaldehyde
Overview
Description
3-Fluoro-6-methoxy-2-(trifluoromethyl)benzaldehyde is a chemical compound with the CAS Number: 1373921-01-7 . It has a molecular weight of 222.14 . The compound is stored at ambient temperature and is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H6F4O2/c1-15-7-3-2-6(10)8(5(7)4-14)9(11,12)13/h2-4H,1H3
. This code provides a standard way to encode the compound’s molecular structure. Physical and Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Synthesis and Anticancer Activity
3-Fluoro-6-methoxy-2-(trifluoromethyl)benzaldehyde has been utilized in the synthesis of fluorinated analogues of combretastatins, which are known for their anticancer properties. The research highlighted the preparation of various fluorinated benzaldehydes and their employment in the Wittig synthesis of fluoro-substituted stilbenes. These synthesized compounds, including fluoro combretastatins, demonstrated significant in vitro anticancer activities, retaining the potent cell growth inhibitory properties similar to those of Combretastatin A-4 (Lawrence et al., 2003).
Novel Copolymers Synthesis
This compound also finds application in the creation of novel copolymers. Research has described the synthesis of trisubstituted ethylenes and their copolymerization with styrene, involving monomers synthesized by the Knoevenagel condensation of ring-substituted benzaldehydes. These studies explore the composition, structure, and thermal properties of the resulting copolymers, contributing to advancements in materials science (Kharas et al., 2017).
Crystalline Fluoro-Functionalized Imines
Another significant application is in the synthesis of crystalline fluoro-functionalized imines. A study focused on synthesizing halo-functionalized crystalline Schiff base compounds, revealing the importance of intermolecular interactions and the role of fluorine atoms in stabilizing crystal packing. These compounds showed potential for nonlinear optical (NLO) applications due to their high stability and significant values of linear polarizability and second-order hyperpolarizability (Ashfaq et al., 2022).
Kinetics and Oxidation Mechanisms
Research on the kinetics and mechanism of oxidation of methoxy benzaldehydes by benzimidazolium fluorochromate in aqueous acetic acid medium further demonstrates the versatility of fluorinated benzaldehydes. This study provides insights into the oxidation process, forming corresponding carboxylic acids, and proposes a mechanism based on observed kinetics (Malik et al., 2016).
Monodentate Transient Directing Group Assisted Synthesis
The compound also plays a role in Ru(II)-catalyzed intermolecular direct ortho-C(sp2)-H imidation of benzaldehydes, using a monodentate transient directing group. This process achieves high efficiency and functional group tolerance, showing its potential in synthesizing useful quinazoline and fused isoindolinone scaffolds (Wu et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have been known to react at the benzylic position .
Mode of Action
The compound’s mode of action involves reactions at the benzylic position. These reactions can include free radical bromination, nucleophilic substitution, and oxidation . The compound may react via an SN1 or SN2 pathway, depending on the nature of the benzylic halides .
Biochemical Pathways
Similar compounds have been used in the synthesis of various complex molecules .
Result of Action
Similar compounds have been used in the synthesis of various complex molecules, indicating a potential for diverse molecular and cellular effects .
Properties
IUPAC Name |
3-fluoro-6-methoxy-2-(trifluoromethyl)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O2/c1-15-7-3-2-6(10)8(5(7)4-14)9(11,12)13/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYOBDUXUFBKTIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)F)C(F)(F)F)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.